2-chloro-N-(3-chloro-2-methylphenyl)-4-methyl-1,3-thiazole-5-carboxamide

• Molecular Formula: C12H10Cl2N2OS
• Molecular Weight: 301.2 g/mol
• IUPAC Name: 2-chloro-N-(3-chloro-2-methylphenyl)-4-methyl-1,3-thiazole-5-carboxamide
• InChI: InChI=1S/C12H10Cl2N2OS/c1-6-8(13)4-3-5-9(6)16-11(17)10-7(2)15-12(14)18-10/h3-5H,1-2H3,(H,16,17)
• InChI Key: YIAQOPPLMMNLDK-UHFFFAOYSA-N
• SMILES: CC1=C(C=CC=C1Cl)NC(=O)C2=C(N=C(S2)Cl)C

Description

2-chloro-N-(3-chloro-2-methylphenyl)-4-methyl-1,3-thiazole-5-carboxamide is a chemical compound that belongs to the class of thiazole derivatives. It has been extensively studied for its potential applications in various scientific fields.

Mechanism of Action

The mechanism of action of 2-chloro-N-(3-chloro-2-methylphenyl)-4-methyl-1,3-thiazole-5-carboxamide is not fully understood. However, it has been proposed that the compound exerts its biological activities through the inhibition of various enzymes and signaling pathways. For example, it has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammatory response. It has also been found to inhibit the activity of various kinases, including protein kinase C (PKC) and mitogen-activated protein kinase (MAPK), which are involved in cell signaling pathways.
Biochemical and Physiological Effects:
2-chloro-N-(3-chloro-2-methylphenyl)-4-methyl-1,3-thiazole-5-carboxamide has been found to exhibit various biochemical and physiological effects. It has been found to possess antimicrobial and antifungal activities, which make it a potential candidate for the treatment of infectious diseases. It has also been found to possess anti-inflammatory activity, which makes it a potential candidate for the treatment of inflammatory diseases. Additionally, it has been found to possess antioxidant properties, which make it a potential candidate for the treatment of oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-chloro-N-(3-chloro-2-methylphenyl)-4-methyl-1,3-thiazole-5-carboxamide in lab experiments include its broad range of biological activities and its potential use in the treatment of various diseases. However, there are also some limitations to its use. For example, the compound may exhibit toxicity at high concentrations, which may limit its use in certain experiments. Additionally, the compound may exhibit poor solubility in aqueous solutions, which may limit its use in certain assays.

Future Directions

There are several future directions for the study of 2-chloro-N-(3-chloro-2-methylphenyl)-4-methyl-1,3-thiazole-5-carboxamide. One potential direction is the further investigation of its mechanism of action, which may lead to the identification of new targets for drug development. Another potential direction is the optimization of its pharmacokinetic properties, which may improve its efficacy and reduce its toxicity. Additionally, the compound may be studied for its potential use in combination therapies with other drugs to enhance its therapeutic effects. Finally, the compound may be studied for its potential use in the treatment of other diseases, such as neurodegenerative diseases and metabolic disorders.

Synthesis Methods

The synthesis of 2-chloro-N-(3-chloro-2-methylphenyl)-4-methyl-1,3-thiazole-5-carboxamide can be achieved through a multi-step process. The first step involves the reaction of 3-chloro-2-methylphenyl isothiocyanate with 2-chloroacetyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 4-methyl-1,3-thiazol-5-amine in the presence of a base and a solvent such as ethanol. The final product is obtained after purification using column chromatography.

Scientific Research Applications

2-chloro-N-(3-chloro-2-methylphenyl)-4-methyl-1,3-thiazole-5-carboxamide has been studied extensively for its potential applications in various scientific fields. It has been found to exhibit antimicrobial, antifungal, and anti-inflammatory activities. It has also been studied for its potential use as an anticancer agent. Additionally, it has been found to possess antioxidant properties and has been studied for its potential use in the treatment of oxidative stress-related diseases.